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An In-depth Technical Guide to Signal Peptide Peptidase-like 2B (SPPL2b)

Background

Signal Peptide Peptidase-like 2B (SPPL2b) is a member of the GxGD family of intramembrane-
cleaving aspartyl proteases, which also includes presenilins.[1][2] These proteases are
characterized by conserved active site motifs, 'YD' and 'GxGD', located within adjacent
transmembrane domains.[3] SPPL2b is a multi-pass transmembrane protein that primarily
cleaves type Il membrane proteins, meaning their N-terminus is oriented towards the
cytoplasm.[4]

Functionally, SPPL2b is involved in regulated intramembrane proteolysis (RIP), a critical
cellular process where the transmembrane domain of a protein is cleaved, releasing
intracellular or extracellular fragments that can act as signaling molecules or be targeted for
degradation.[5] This protease is localized to the plasma membrane as well as late secretory
and endocytic compartments, such as endosomes and lysosomes. In humans, SPPL2b is
expressed in various tissues, with notable concentrations in the brain—specifically in neurons
and microglia within the cortex and hippocampus—and also in the testis, kidney, and adrenal
glands. Its distinct localization and substrate profile differentiate its function from other
SPP/SPPL family members, such as SPPL2a, which is primarily found in the endoplasmic
reticulum and peripheral tissues.

SPPL2b plays significant roles in immune regulation, neuroinflammation, and the pathogenesis
of neurodegenerative diseases, particularly Alzheimer's disease. Its substrates include key

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10787763?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11714018/
https://www.researchgate.net/publication/378254004_Signal_Peptide_Peptidase-Like_2b_Modulates_the_Amyloidogenic_Pathway_and_exhibits_an_Ab-dependent_expression_in_Alzheimer's_Disease
https://en.wikipedia.org/wiki/SPPL2B
https://pmc.ncbi.nlm.nih.gov/articles/PMC6701170/
https://www.researchgate.net/publication/232775883_SPPL2a_and_SPPL2b_promote_intramembrane_proteolysis_of_TNF_in_activated_dendritic_cells_to_trigger_IL-12_production
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

proteins involved in these pathways, such as Tumor Necrosis Factor-alpha (TNFa), the
Alzheimer's-related protein BRI2, and the invariant chain CD74.

Signaling Pathways Involving SPPL2b

SPPL2b is a critical regulator in multiple signaling cascades. Its intramembrane cleavage of
substrates releases fragments that initiate downstream signaling events. The two most well-
characterized pathways are its roles in TNFa-mediated immunity and in the amyloidogenic
pathway of Alzheimer's disease.

TNFa Signaling Pathway

In the immune system, particularly in activated dendritic cells, SPPL2b is essential for the
processing of TNFa, a pro-inflammatory cytokine. After the initial shedding of the TNFa
ectodomain by metalloproteases (a process known as ectodomain shedding), the remaining N-
terminal fragment (NTF) is cleaved within the membrane by SPPL2b. This releases a TNFa
intracellular domain (ICD) into the cytosol. The liberated ICD then translocates to the nucleus,
where it triggers the expression of Interleukin-12 (IL-12), a cytokine crucial for modulating
innate and adaptive immunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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